Cas no 324022-71-1 (Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 324022-71-1
• MF: C₁₄H₁₆BrNO₄S
• MW: 374.250142097473
• CID: 6787200
• PubChem ID: 16486740
• Update Time: 2025-10-29

Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• BBL002001
• ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• starbld0010091
• 324022-71-1
• AKOS005426320
• VS-00987
• STK279862
• ethyl 2-(3-bromopropanamido)-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Ethyl 2-(3-bromopropanamido)-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• ethyl 2-(3-bromopropanoylamino)-7-oxo-5,6-dihydro-4H-1-benzothiophene-3-carboxylate
• Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C14H16BrNO4S/c1-2-20-14(19)11-8-4-3-5-9(17)12(8)21-13(11)16-10(18)6-7-15/h2-7H2,1H3,(H,16,18)
• InChI Key： JAKSETALLYIUNX-UHFFFAOYSA-N
• SMILES： BrCCC(NC1=C(C(=O)OCC)C2=C(C(CCC2)=O)S1)=O

Computed Properties

• Exact Mass: 372.99834g/mol
• Monoisotopic Mass: 372.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 324022-71-1): A Comprehensive Overview

Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 324022-71-1, represents a promising candidate in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of bioactive molecules.

The core structure of Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is characterized by a benzothiophene ring system, which is a well-known scaffold in medicinal chemistry. The benzothiophene moiety is fused with a tetrahydropyranone ring, providing a rigid framework that can be modified to enhance pharmacological activity. The presence of an amide group linked to a brominated propanoyl chain adds another layer of complexity, making this compound a valuable building block for further derivatization.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated biological activity across various therapeutic areas. These compounds have shown potential in the treatment of neurological disorders, cancer, and infectious diseases. The specific modification of Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. For instance, the bromine atom on the propanoyl chain serves as a handle for further functionalization via cross-coupling reactions, enabling the introduction of diverse substituents that can modulate biological activity.

One of the most compelling aspects of Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For example, studies have indicated that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in cancer progression. The ability to modify the benzothiophene core while retaining the amide and brominated side chains allows for the creation of molecules with enhanced selectivity and potency.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors that can modulate protein-protein interactions. Ethyl 2-[(3-bromopropanoyl)amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate provides a strategic starting point for designing such inhibitors due to its versatile structural features. The amide group can be used to form hydrogen bonds with target proteins, while the bromine atom facilitates further chemical modifications to improve binding affinity. This combination makes it an attractive candidate for drug discovery efforts aimed at developing next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 2-[3-bromopropanoyl]amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 324022-71-1). Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient introduction of aryl or heteroaryl groups at various positions on the benzothiophene ring. These modifications have led to the discovery of new compounds with improved pharmacological profiles. For instance, incorporation of electron-withdrawing groups at specific positions on the ring has been shown to enhance binding affinity to biological targets.

The tetrahydropyranone moiety in Ethyl 2-[3-bromopropanoyl]amino]-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate also contributes to its versatility as a synthetic intermediate. This cyclic ester can undergo various transformations under different reaction conditions, allowing for the introduction of additional functional groups or side chains. Such modifications are crucial for optimizing drug-like properties such as solubility, metabolic stability, and oral bioavailability. The ability to manipulate both the benzothiophene core and the side chains makes this compound an invaluable tool in medicinal chemistry.

In conclusion, Ethyl 2-[3-bromopropanoyl]amino]-] oxob>tetrahydropyranone>benzothiophene>carboxylate (CAS No.
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